Cas no 1131-40-4 (2-Bromo-1,3,5-trimethoxybenzene)

2-Bromo-1,3,5-trimethoxybenzene is a brominated aromatic compound featuring three methoxy substituents symmetrically positioned on the benzene ring. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of complex molecules. The electron-donating methoxy groups enhance reactivity in electrophilic substitutions, while the bromine atom serves as a versatile leaving group for metal-catalyzed transformations. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is commonly employed in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required.
2-Bromo-1,3,5-trimethoxybenzene structure
1131-40-4 structure
Product Name:2-Bromo-1,3,5-trimethoxybenzene
CAS No:1131-40-4
MF:C9H11BrO3
MW:247.085842370987
MDL:MFCD00040757
CID:190376
PubChem ID:70802
Update Time:2025-10-29

2-Bromo-1,3,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1,3,5-trimethoxybenzene
    • 1-BROMO-2,4,6-TRIMETHOXYBENZENE
    • Benzene,2-bromo-1,3,5-trimethoxy-
    • 1,3,5-trimethoxy-2-bromobenzene
    • 1-Brom-2,4,6-trimethoxybenzol
    • 2,4,6-Trimethoxybromobenzene
    • 2-Bromo-1,3,5-trimethoxy-benzene
    • 4-bromo-1,3,5-trimethoxybenzene
    • Benzene,2-bromo-1,3,5-trimethoxy
    • bromo-1,3,5-trimethoxybenzene
    • bromo-2,4,6-trimethoxybenzene
    • Bromophloroglucinol trimethyl ether
    • Benzene, 2-bromo-1,3,5-trimethoxy-
    • 1-Bromo-2,4,6-trimethoxy-benzene
    • BPWYNWSOQOXOPI-UHFFFAOYSA-N
    • NSC151970
    • 2-Bromo-1,5-trimethoxybenzene
    • 2,4,6-Trimethoxyphenyl bromide
    • 2-bromo-1,3,5-trimethoxy benzene
    • STK006466
    • Benzene,2-
    • AC-20573
    • 1131-40-4
    • NS00023675
    • Q29UM2QW7C
    • SCHEMBL1203850
    • NSC-151970
    • DTXSID4061547
    • FS-1193
    • MFCD00040757
    • DS-3006
    • CS-0059229
    • AKOS000194061
    • EN300-152541
    • A802733
    • EINECS 214-464-9
    • SY063187
    • FT-0633385
    • NSC 151970
    • AB-016/30008003
    • A10230
    • DB-041149
    • DTXCID2033314
    • MDL： MFCD00040757
    • Inchi： 1S/C9H11BrO3/c1-11-6-4-7(12-2)9(10)8(5-6)13-3/h4-5H,1-3H3
    • InChI Key： BPWYNWSOQOXOPI-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=CC=1OC)OC)OC

Computed Properties

  • Exact Mass: 245.98900
  • Monoisotopic Mass: 245.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 97-99°C
  • Boiling Point: 303.5±37.0 °C at 760 mmHg
  • Flash Point: 122.0±25.0 °C
  • Refractive Index: 1.519
  • PSA: 27.69000
  • LogP: 2.47490
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1,3,5-trimethoxybenzene Security Information

2-Bromo-1,3,5-trimethoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-1,3,5-trimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM247810-5g
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 95+%
5g
 $196 2021-06-16
Alichem
A019089799-5g
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 98%
5g
 $205.80 2023-09-04
Apollo Scientific
OR4983-500mg
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 98%
500mg
 £10.00 2023-04-22
Chemenu
CM247810-5g
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 95+%
5g
 $196 2022-06-14
abcr
AB130967-5 g
2,4,6-Trimethoxybromobenzene, 98%; .
 1131-40-4 98%
5g
 €93.20 2023-05-10
abcr
AB130967-25 g
2,4,6-Trimethoxybromobenzene, 98%; .
 1131-40-4 98%
25g
 €269.30 2023-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6448-1G
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 >98.0%(GC)
1g
 ¥180.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6448-5G
2-Bromo-1,3,5-trimethoxybenzene
 1131-40-4 >98.0%(GC)
5g
 ¥490.00 2024-04-18
Fluorochem
008951-1g
1-Bromo-2,4,6-trimethoxybenzene
 1131-40-4 98%
1g
 ￡20.00 2022-02-28
Fluorochem
008951-25g
1-Bromo-2,4,6-trimethoxybenzene
 1131-40-4 98%
25g
 ￡182.00 2022-02-28

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